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Compound of Interest

Compound Name: Graveolinine

Cat. No.: B3190408

Essential Safety and Handling Guide for
Graveolinine

This guide provides crucial safety protocols and operational procedures for laboratory
personnel handling Graveolinine. The following information is intended for researchers,
scientists, and drug development professionals to ensure safe handling, use, and disposal of
this compound.

Hazard Identification and Quantitative Data

Graveolinine is a chemical compound that requires careful handling due to its potential health
hazards. The primary known hazard is that it is harmful if swallowed.[1][2] The toxicological
properties have not been thoroughly investigated, and therefore, it should be handled with
caution, assuming it may have other unknown hazards.[1]

Below is a summary of its known physical and chemical properties:
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Property Value Source
Molecular Formula C17H13NOs PubChem
Molecular Weight 279.29 g/mol PubChem][3]
Appearance White to Off-White Solid ChemicalBook[2]
Melting Point 204-205 °C ChemicalBook[2]
Boiling Point 436.7 £ 45.0 °C (Predicted) ChemicalBook[2]
Density 1.327 + 0.06 g/cm? (Predicted) = ChemicalBook[2]

N Slightly soluble in Chloroform ]
Solubility ChemicalBook[2]
and Methanol

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure through inhalation, skin
contact, or ingestion.[4]
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PPE Category

Minimum Requirement

Specifications and Best
Practices

Hand Protection

Double-gloving with nitrile

gloves

Inspect gloves for any signs of
degradation or punctures
before use. Change gloves
immediately if they become
contaminated. For tasks with a
higher risk of splashes,
consider using thicker,

chemical-resistant gloves.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

If there is a risk of splashing or
aerosol generation, a face
shield must be worn in addition

to safety glasses or goggles.[5]

Body Protection

A fully buttoned, long-sleeved

laboratory coat.

Ensure the lab coat is made of
a suitable material. For
handling highly toxic
substances, a disposable
gown over the lab coat can

provide additional protection.

[6]

Respiratory Protection

Not generally required if
handled in a certified chemical

fume hood.

If work cannot be conducted in
a fume hood, or if there is a
risk of generating aerosols, a
NIOSH-approved respirator
(e.g., N95) is required.[4]
Proper fit-testing and training
are necessary for respirator

use.[5]

Footwear

Closed-toe and closed-heel

shoes.

Shoes should be made of a
non-porous material to prevent

absorption of any spills.
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Operational Plan: Safe Handling and Weighing

Due to the risk of inhaling airborne particles, all manipulations of solid Graveolinine must be
performed in a certified chemical fume hood or other ventilated enclosure.[7][8]

Experimental Workflow for Weighing and Solubilizing Graveolinine
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\ 4
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\ 4
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\ 4
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\ 4

Label the solution container appropriately
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\ 4
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\ 4
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\ 4

Wash hands thoroughly
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Caption: Workflow for the safe weighing and solubilization of Graveolinine.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution of Graveolinine

This protocol details the steps for preparing a 10 mM stock solution of Graveolinine in DMSO.
Materials:
e Graveolinine (solid)
¢ Dimethyl sulfoxide (DMSOQO), anhydrous
e Microcentrifuge tubes or vials with caps
o Calibrated analytical balance
o Pipettors and appropriate tips
o Vortex mixer
Procedure:
e Preparation:
o Don all required PPE as specified in the table above.
o Perform all subsequent steps in a certified chemical fume hood.
o Label a clean vial with the compound name, concentration, solvent, and date.
» Weighing:
o Place the labeled, empty vial with its cap on the analytical balance and tare it.[9]

o Carefully add the desired amount of Graveolinine to the vial using a clean spatula. Aim
for a quantity that will yield the desired concentration and volume (e.g., for 1 mL of a 10
mM solution, weigh out 2.79 mg).
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o Close the vial and re-weigh it to determine the exact mass of the compound. Record this
value.

o If adjustments are needed, return the vial to the fume hood to add or remove the powder.

[9]

e Solubilization:

o Based on the actual mass of Graveolinine, calculate the precise volume of DMSO
needed to achieve a 10 mM concentration.

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial
containing the solid Graveolinine.

o Cap the vial securely and vortex gently until the solid is completely dissolved.
o Storage:

o Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) in a clearly
labeled and sealed container.

Disposal Plan
All waste contaminated with Graveolinine must be treated as hazardous chemical waste.[10]
e Solid Waste:

o Contaminated consumables such as gloves, weigh paper, and pipette tips should be
collected in a designated, sealed, and clearly labeled hazardous waste container.[11]

o This container should be kept closed except when adding waste.[10]
e Liquid Waste:

o Unused or waste solutions of Graveolinine should be collected in a separate, sealed, and
labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.[11]
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o Empty Containers:

o Empty containers that held Graveolinine should be triple-rinsed with a suitable solvent.
[10] The rinsate must be collected as hazardous liquid waste. After rinsing, the container
can be disposed of as regular laboratory glass or plastic waste, with the label defaced.[10]

« Spills:

o In the event of a small spill within the fume hood, absorb the material with a suitable
absorbent pad or material.

o Clean the area with a decontaminating solution.
o All materials used for cleanup must be disposed of as hazardous solid waste.

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office. Do not dispose of Graveolinine down the drain or in the regular trash.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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